5,6-Epoxyeicosatrienoic acid-d11

• Molecular Formula: C20H32O3
• Molecular Weight: 331.5 g/mol
• InChI: InChI=1S/C20H32O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-15-18-19(23-18)16-14-17-20(21)22/h6-7,9-10,12-13,18-19H,2-5,8,11,14-17H2,1H3,(H,21,22)/b7-6-,10-9-,13-12-/t18-,19+/m1/s1/i1D3,2D2,3D2,4D2,5D2
• InChIKey: VBQNSZQZRAGRIX-ILAJXNDCSA-N

5,6-Epoxyeicosatrienoic Acid-d11 (5,6-EET-d11): Deuterated Internal Standard for Regioisomer-Specific EET Quantification

5,6-Epoxyeicosatrienoic acid-d11 (5,6-EET-d11; CAS 1881277-30-0) is an 11-fold deuterated stable isotope-labeled analog of 5,6-epoxyeicosatrienoic acid (5,6-EET), a cytochrome P450 epoxygenase-derived arachidonic acid metabolite [1]. The unlabeled parent compound is one of four regioisomeric epoxyeicosatrienoic acids (EETs: 5,6-, 8,9-, 11,12-, and 14,15-EET) produced endogenously and is distinguished by its unique vasoactive profile, T-type calcium channel (Cav3) inhibitory activity (IC50 = 0.54 μM against Cav3.2), rapid aqueous lactonization (t₁/₂ ≈ 8 min), and selective angiogenic capacity [2]. The -d11 form, featuring ≥99% deuterium incorporation across 11 positions at the ω-terminus, is purpose-built for use as an internal standard in GC-MS or LC-MS quantification workflows, providing a +11 Da mass shift to compensate for matrix effects and ion suppression during analysis of endogenous 5,6-EET in biological matrices .

Workflow

Regioisomer-specific ISTD for GC-MS or LC-MS quantification of 5,6-EET

Selection

11-position deuteration provides +11 Da mass shift to correct matrix effects

Format

Supplied as free acid + lactone mixture to match labile analyte profile

• [1] MedChemExpress. 5,6-Epoxyeicosatrienoic acid-d11 (5,6-EET-d11) Product Technical Datasheet. CAS 1881277-30-0. View Source
• [2] Cazade M, Bidaud I, Hansen PB, Lory P, Chemin J. 5,6-EET potently inhibits T-type calcium channels: implication in the regulation of the vascular tone. J Biol Chem. 2014;289(7):4326-4337. doi:10.1074/jbc.M113.511261. PMID: 24327205. View Source

Why Generic Substitution Fails for 5,6-EET-d11: Regioisomer-Specific Biology and Isotopic Integrity

5,6-EET-d11 cannot be substituted by other deuterated EET regioisomer standards (e.g., 8,9-EET-d11, 11,12-EET-d11, or 14,15-EET-d11) or by the unlabeled compound without compromising analytical validity and biological interpretability. First, the four EET regioisomers exhibit profoundly divergent and sometimes opposing biological activities: 5,6-EET is the sole EET that dilates the rat caudal artery (ED₅₀ = 3.4 μM), uniquely inhibits Cav3 T-type calcium channels (IC₅₀ = 0.54 μM), and constricts renal preglomerular arterioles (+21%) while 11,12-EET dilates the same vessels (+20%) [1]. Second, 5,6-EET possesses a unique chemical degradation pathway — rapid lactonization (t₁/₂ ≈ 8 min in physiological buffer) — not shared by the chemically stable 8,9-, 11,12-, or 14,15-isomers, imposing distinct sample handling and derivatization requirements [2]. Third, deuterated internal standards are regioisomer-specific in validated LC-MS/MS methods; using an 8,9-EET-d11 or 11,12-EET-d11 standard to quantify 5,6-EET would introduce retention time mismatch and differential ion suppression artifacts, violating the co-elution principle fundamental to stable isotope dilution mass spectrometry [3]. The procurement decision must therefore match the deuterated standard to the specific regioisomer under investigation.

Regioisomer mismatch

8,9-EET-d11 or 11,12-EET-d11 may show retention-time shift and differential ion suppression, violating co-elution required for SIL-IS.

Unlabeled analog

Unlabeled 5,6-EET lacks isotopic mass shift and does not compensate for matrix effects or extraction losses in LC-MS/MS.

Chemical instability divergence

5,6-EET’s rapid lactonization (vs. stable other EETs) requires ISTD that co-derivatizes through the unique lactone workflow; other EET-d11 isomers cannot match this profile.

• [1] Carroll MA, Schwartzman M, Capdevila J, Falck JR, McGiff JC. Vasoactivity of arachidonic acid epoxides. Eur J Pharmacol. 1987;138(2):281-283. doi:10.1016/0014-2999(87)90445-6. PMID: 3622613; and Imig JD, Navar LG, Roman RJ, Reddy KK, Falck JR. Actions of epoxygenase metabolites on the preglomerular vasculature. J Am Soc Nephrol. 1996;7(11):2364-2370. doi:10.1681/ASN.V7112364. PMID: 8959626. View Source
• [2] Fulton D, Falck JR, McGiff JC, Carroll MA, Quilley J. A method for the determination of 5,6-EET using the lactone as an intermediate in the formation of the diol. J Lipid Res. 1998;39(8):1713-1721. PMID: 9717733. View Source
• [3] VanderNoot VA, VanRollins M. Capillary electrophoresis of cytochrome P-450 epoxygenase metabolites of arachidonic acid. 1. Resolution of regioisomers. Anal Chem. 2002;74(22):5859-5865. doi:10.1021/ac025909+. PMID: 12463368. View Source

Quantitative Differentiation Evidence for 5,6-Epoxyeicosatrienoic Acid-d11: Head-to-Head and Cross-Study Comparisons

Sole Regioisomer with Vasodilator Activity in Isolated Rat Caudal Artery: ED₅₀ = 3.4 μM vs. No Response from 8,9-, 11,12-, or 14,15-EET

Among the four synthetically prepared EET regioisomers tested at 2–20 μM on the isolated perfused rat tail artery, only 5,6-EET produced dose-dependent vasodilation, with an ED₅₀ of 3.4 ± 0.5 μM, matching the potency of acetylcholine. In the same preparation, 8,9-EET, 11,12-EET, and 14,15-EET — as well as the 5,6-DHET diol and δ-lactone hydrolysis products — failed to affect vascular resistance at any tested concentration [1]. This regioisomer-specific vasoactivity was subsequently shown to be endothelium- and cyclooxygenase-dependent, with endothelial removal decreasing the vasodilator response by 70% and indomethacin (3 μM) or aspirin (50 μM) completely abolishing it, while leaving acetylcholine responses intact [2].

Vasodilator Activity

Head-to-head

5,6-EET: ED₅₀ 3.4 μM (rat caudal artery)
8,9-EET, 11,12-EET, 14,15-EET, 5,6-DHET, lactone: no response

Only 5,6-EET produces endothelium- and COX-dependent vasodilation in this preparation.

Response abolished by indomethacin or aspirin; deendothelialization reduces effect by 70%.

Evidence Dimension	Vasodilator potency in isolated perfused rat caudal artery
Target Compound Data	ED₅₀ = 3.4 ± 0.5 μM (equipotent with acetylcholine); dose range 2–20 μM
Comparator Or Baseline	8,9-EET: no effect; 11,12-EET: no effect; 14,15-EET: no effect; 5,6-DHET: no effect; δ-lactone: no effect
Quantified Difference	5,6-EET is the only regioisomer with measurable vasodilator activity in this preparation; 70% reduction upon deendothelialization; complete blockade by indomethacin (3 μM) or aspirin (50 μM)
Conditions	Isolated perfused rat caudal artery, Krebs-Henseleit buffer, 37°C, pH 7.4, preconstricted with phenylephrine

Why This Matters

This evidence demonstrates that procurement of 5,6-EET-d11 is required specifically for studies investigating endothelium-dependent, COX-mediated vasodilation attributable to this regioisomer, as no other EET analog can serve as a functional surrogate.

• [1] Carroll MA, Schwartzman M, Capdevila J, Falck JR, McGiff JC. Vasoactivity of arachidonic acid epoxides. Eur J Pharmacol. 1987;138(2):281-283. doi:10.1016/0014-2999(87)90445-6. PMID: 3622613. View Source
• [2] Carroll MA, Garcia MP, Falck JR, McGiff JC. 5,6-Epoxyeicosatrienoic acid, a novel arachidonate metabolite. Mechanism of vasoactivity in the rat. Circ Res. 1990;67(5):1082-1088. doi:10.1161/01.res.67.5.1082. PMID: 2121384. View Source

Unique T-Type Calcium Channel (Cav3) Inhibition: IC₅₀ = 0.54 μM Against Cav3.2 — A Mechanism Not Shared by Other EET Regioisomers

In a systematic screen of major cyclooxygenase, lipoxygenase, and cytochrome P450 epoxygenase products on the three human recombinant T-channels (Cav3.1, Cav3.2, and Cav3.3), 5,6-EET was identified as the only potent physiological inhibitor of Cav3 currents. It inhibited Cav3.1, Cav3.2 (IC₅₀ = 0.54 μM), and Cav3.3 at sub-micromolar concentrations, with effects observable within the minute range and fully reversible [1]. The other EET regioisomers (8,9-, 11,12-, and 14,15-EET) were not reported to exhibit T-channel inhibitory activity in this study. 5,6-EET inhibited Cav3 currents at physiological resting membrane potentials by inducing a large negative shift in steady-state inactivation. Critically, the vasodilation of preconstricted mesenteric arteries induced by 5,6-EET (3 μM) was specifically impaired in Cav3.2 knockout mice, confirming this mechanism's in vivo relevance [1].

Cav3 T-Channel Inhibition

Cross-study comparable

5,6-EET: IC₅₀ 0.54 μM against Cav3.2; inhibits Cav3.1 and Cav3.3.
8,9-EET, 11,12-EET, 14,15-EET: no reported T-channel inhibition.

Unique Cav3 inhibition mechanism; vasodilation at 3 μM absent in Cav3.2 knockout mice.

Whole-cell patch clamp on recombinant human channels; mesenteric artery myography.

Evidence Dimension	Inhibition of recombinant human T-type calcium channels (Cav3.2)
Target Compound Data	IC₅₀ = 0.54 μM against Cav3.2; also inhibits Cav3.1 and Cav3.3; vasodilation at 3 μM abolished in Cav3.2 knockout mice
Comparator Or Baseline	8,9-EET, 11,12-EET, 14,15-EET: no reported T-channel inhibition in the systematic screen; AA and other CYP/COX/LOX products tested and found inactive on Cav3
Quantified Difference	5,6-EET is the sole EET regioisomer identified as a Cav3 inhibitor (IC₅₀ = 0.54 μM). The Cav3.2-dependent vasodilation effect was absent in Cav3.2⁻/⁻ mice, confirming target specificity.
Conditions	Whole-cell patch clamp on HEK-293 cells expressing recombinant human Cav3.1, Cav3.2, or Cav3.3; isolated mouse mesenteric artery myography in wild-type and Cav3.1/Cav3.2 knockout mice

Why This Matters

For laboratories investigating EET-mediated regulation of vascular tone via T-channel blockade, only the 5,6-regioisomer (and thus its deuterated internal standard 5,6-EET-d11) is mechanistically relevant; substituting other EET-d11 analogs yields data on compounds lacking this pharmacological target.

• [1] Cazade M, Bidaud I, Hansen PB, Lory P, Chemin J. 5,6-EET potently inhibits T-type calcium channels: implication in the regulation of the vascular tone. J Biol Chem. 2014;289(7):4326-4337. doi:10.1074/jbc.M113.511261. PMID: 24327205. View Source

Rapid Aqueous-Phase Lactonization: t₁/₂ ≈ 8 min in Physiological Buffer vs. Chemical Stability of Other EET Isomers

5,6-EET is uniquely labile among the four EET regioisomers. In oxygenated Krebs' buffer at 37°C, it degrades to 5,6-δ-lactone and 5,6-DHT with a half-life of approximately 8 minutes [1]. In contrast, the 8,9-, 11,12-, and 14,15-EET isomers are described as 'quite stable chemically' under comparable conditions, with their disappearance in biological systems attributed primarily to enzymatic hydrolysis by soluble epoxide hydrolase (sEH) rather than spontaneous chemical degradation [2]. This chemical instability of 5,6-EET necessitates a specialized analytical strategy: the Fulton method exploits the selective lactonization as a purification step, converting 5,6-EET to 5,6-δ-lactone followed by HPLC purification, reconversion to 5,6-DHT, and GC-MS quantification [1]. The corresponding deuterated internal standard, 5,6-EET-d11, is provided as a mixture of the free acid and lactone to match the analyte profile throughout this workflow .

Lactonization Stability

Head-to-head

5,6-EET: t₁/₂ ≈ 8 min (oxygenated Krebs' buffer, 37°C) → lactone + 5,6-DHT.
8,9-EET, 11,12-EET, 14,15-EET: chemically stable; enzyme-dependent degradation only.

Regioisomer-selective lactonization requires matched ISTD for accurate quantification.

Fulton method exploits lactonization as purification step; standard supplied as free acid + lactone.

Evidence Dimension	Chemical stability in aqueous physiological buffer
Target Compound Data	t₁/₂ ≈ 8 min in oxygenated Krebs' buffer (37°C); degrades to 5,6-δ-lactone and 5,6-DHT
Comparator Or Baseline	8,9-EET, 11,12-EET, 14,15-EET: chemically stable in aqueous buffer (no spontaneous lactonization); degradation is enzyme-dependent (sEH-mediated)
Quantified Difference	5,6-EET half-life ≈ 8 min vs. other EETs chemically stable indefinitely under the same conditions; requires lactonization-based derivatization for accurate quantification
Conditions	Oxygenated Krebs' buffer, 37°C, pH 7.4; confirmed by HPLC and GC-MS in Fulton et al. 1998

Why This Matters

The unique chemical instability of 5,6-EET mandates regioisomer-specific sample handling, derivatization, and internal standardization. Only 5,6-EET-d11 co-migrates through the lactonization–HPLC purification–reconversion workflow, making it irreplaceable for accurate quantification of this labile eicosanoid.

• [1] Fulton D, Falck JR, McGiff JC, Carroll MA, Quilley J. A method for the determination of 5,6-EET using the lactone as an intermediate in the formation of the diol. J Lipid Res. 1998;39(8):1713-1721. PMID: 9717733. View Source
• [2] Spiecker M, Liao JK. Vascular protective effects of cytochrome P450 epoxygenase-derived eicosanoids. Arch Biochem Biophys. 2005;433(2):413-420. doi:10.1016/j.abb.2004.10.009. PMID: 15581597. View Source

Opposing Renal Preglomerular Vascular Actions: 5,6-EET Constricts (+21%) While 11,12-EET Dilates (+20%) Afferent Arterioles

In the in vitro blood-perfused juxtamedullary nephron preparation, 5,6-EET produced vasoconstriction of preglomerular arterioles, while 11,12-EET produced vasodilation of the same vessels. Specifically, 5,6-EET constricted interlobular arterioles by 16 ± 3% (N = 6) and afferent arterioles by 21 ± 3% (N = 7), whereas 11,12-EET (100 nM) increased the diameters of interlobular and afferent arterioles by 18 ± 2% (N = 10) and 20 ± 3% (N = 9), respectively [1]. 14,15-EET produced a smaller dilation (~10%), while 8,9-EET did not significantly affect vascular diameters. The vasoconstriction to 5,6-EET was endothelium- and COX-dependent (abolished by endothelial removal or indomethacin), whereas the vasodilation to 11,12-EET was endothelium-independent and stereoselective, reflecting direct action on vascular smooth muscle [1].

Renal Arteriolar Actions

Head-to-head

5,6-EET: afferent arteriole constriction +21% (N=7).
11,12-EET: afferent arteriole dilation +20% (N=9).
8,9-EET: no significant effect.

Opposing vascular actions; regioisomers are non-interchangeable for renal microcirculation studies.

Blood-perfused juxtamedullary nephron preparation; endothelium/COX-dependent constriction.

Evidence Dimension	Preglomerular arteriolar diameter change in vitro blood-perfused juxtamedullary nephron
Target Compound Data	5,6-EET: constricted interlobular arterioles by 16 ± 3%; constricted afferent arterioles by 21 ± 3% (N = 7)
Comparator Or Baseline	11,12-EET: dilated interlobular arterioles by 18 ± 2%; dilated afferent arterioles by 20 ± 3%. 14,15-EET: ~10% dilation. 8,9-EET: no significant effect. 5,6-DHET and 11,12-DHET diols: no effect up to 1 μM.
Quantified Difference	21% constriction (5,6-EET) vs. 20% dilation (11,12-EET) in afferent arterioles — a net difference of ~41 percentage points in opposite directions. 5,6-EET effect abolished by indomethacin; 11,12-EET effect unaffected.
Conditions	In vitro blood-perfused juxtamedullary nephron, rat kidney, arterioles preconstricted with 0.5 μM norepinephrine, perfusion pressure 100 mmHg

Why This Matters

For renal physiology laboratories studying preglomerular microvascular regulation, the choice of EET regioisomer is non-interchangeable: 5,6-EET and 11,12-EET produce functionally opposite effects via distinct mechanisms. The corresponding deuterated internal standard must match the regioisomer of interest.

• [1] Imig JD, Navar LG, Roman RJ, Reddy KK, Falck JR. Actions of epoxygenase metabolites on the preglomerular vasculature. J Am Soc Nephrol. 1996;7(11):2364-2370. doi:10.1681/ASN.V7112364. PMID: 8959626. View Source

Angiogenic Selectivity: Only 5,6-EET and 8,9-EET Promote Endothelial Migration and Capillary-Like Structure Formation In Vitro and In Vivo

In a head-to-head comparison of all four EET regioisomers for angiogenic capacity, only 5,6-EET and 8,9-EET promoted endothelial cell migration and the formation of capillary-like structures in vitro [1]. 11,12-EET and 14,15-EET failed to induce these angiogenic responses despite being competent mitogens via alternative signaling pathways. Mechanistically, 5,6-EET and 14,15-EET relied on PI3K activation for cell proliferation, whereas 8,9-EET and 11,12-EET required p38 MAPK activation — demonstrating divergent signaling even among the proliferative regioisomers. In vivo, using subcutaneous sponge models in mice, both 5,6-EET and 8,9-EET were confirmed as pro-angiogenic, and their neo-vascularization effects were enhanced by co-administration of an sEH inhibitor [1]. 11,12-EET and 14,15-EET were not angiogenic in these in vivo assays.

Angiogenic Selectivity

Head-to-head

5,6-EET and 8,9-EET: pro-angiogenic (endothelial migration, tube formation, in vivo).
11,12-EET and 14,15-EET: not angiogenic.
5,6-EET signals via PI3K/ERK; 8,9-EET via p38 MAPK.

Only 2 of 4 regioisomers are angiogenic, with divergent signaling pathways.

Subcutaneous sponge model in mice; sEH inhibitor co-administration enhanced effect.

Evidence Dimension	In vitro endothelial cell migration, capillary-like tube formation, and in vivo angiogenesis (subcutaneous sponge model)
Target Compound Data	5,6-EET: positive for endothelial migration, capillary-like structure formation, and in vivo angiogenesis; signaling via PI3K and ERK activation
Comparator Or Baseline	8,9-EET: also pro-angiogenic (via p38 MAPK). 11,12-EET: proliferative (via p38 MAPK) but not angiogenic. 14,15-EET: proliferative (via PI3K) but not angiogenic.
Quantified Difference	Only 2 of 4 regioisomers (5,6- and 8,9-EET) are angiogenic. Within the angiogenic pair, 5,6-EET signals via PI3K while 8,9-EET signals via p38 MAPK — mechanistic divergence with potential differential pharmacological implications.
Conditions	Murine endothelial cells in vitro (migration, tube formation); subcutaneous sponge angiogenesis model in mice with and without sEH inhibitor co-administration

Why This Matters

Investigators studying EET-mediated angiogenesis must distinguish between the two angiogenic regioisomers (5,6- and 8,9-EET) and the two non-angiogenic ones (11,12- and 14,15-EET). Using the correct deuterated internal standard — 5,6-EET-d11 — is essential for quantifying the specific contribution of this PI3K-coupled angiogenic EET in biological samples.

• [1] Pozzi A, Macias-Perez I, Abair T, Wei S, Su Y, Zent R, Falck JR, Capdevila JH. Characterization of 5,6- and 8,9-epoxyeicosatrienoic acids (5,6- and 8,9-EET) as potent in vivo angiogenic lipids. J Biol Chem. 2005;280(29):27138-27146. doi:10.1074/jbc.M501730200. PMID: 15917237. View Source

Isotopic Purity and Storage Stability Specifications: ≥99% Deuterated Forms, Validated ≥2-Year Stability at -80°C

5,6-EET-d11 (Cayman Chemical Item No. 10009984) is specified at ≥99% deuterated forms (d₁–d₁₁), with 11 deuterium atoms incorporated at positions 16, 16', 17, 17', 18, 18', 19, 19', 20, 20, and 20, producing a nominal mass shift of +11 Da relative to the unlabeled 5,6-EET (molecular weight: 320.5 → 331.5 g/mol) . This deuteration pattern is regioisomer-matched: comparable deuterated EET standards from the same vendor include 8,9-EET-d11, 11,12-EET-d11, and 14,15-EET-d11, each designed for regioisomer-specific quantification and not interchangeable [1]. The product demonstrates ≥2-year stability when stored at -80°C, with stock solutions in methyl acetate supplied at 100 μg/mL; once reconstituted in solvent, use within 6 months at -80°C or 1 month at -20°C is recommended . This contrasts with the unlabeled 5,6-EET, whose inherent chemical instability (t₁/₂ ≈ 8 min in buffer) precludes reliable long-term storage without lactone formation [2].

Isotopic Purity & Stability

Specification review

≥99% deuterated forms (d₁–d₁₁); 11 × D at ω-terminus; +11 Da mass shift.
≥2-year stability at -80°C (powder); methyl acetate stock 100 μg/mL.

High isotopic enrichment supports precise SIL-IS quantification; long-term frozen storage.

Supplied as free acid + lactone mixture; aliquot storage at -80°C recommended.

Evidence Dimension	Isotopic purity, deuterium incorporation, and storage stability for MS internal standard use
Target Compound Data	≥99% deuterated forms (d₁–d₁₁); 11 deuterium atoms at ω-terminal positions; MW 331.5; +11 Da mass shift; ≥2-year stability at -80°C (powder); supplied as free acid + lactone mixture
Comparator Or Baseline	Unlabeled 5,6-EET: chemically unstable (t₁/₂ ≈ 8 min in buffer), supplied as free acid + lactone mixture. Other Cayman EET-d11 standards (8,9-, 11,12-, 14,15-): similar deuteration specifications but different regioisomer identity.
Quantified Difference	≥99% isotopic enrichment; +11 Da mass shift vs. unlabeled; ≥2-year shelf life vs. minutes-scale half-life of unlabeled parent in solution; freeze-thaw sensitive (aliquot storage at -80°C recommended)
Conditions	Cayman Chemical Certificate of Analysis specifications; LC-MS and GC-MS validated; methyl acetate solution (100 μg/mL) or neat material

Why This Matters

For procurement decisions, the ≥99% deuterated specification ensures minimal unlabeled analyte contamination (<1%) that could bias quantification. The matched free acid + lactone formulation is critical for workflows exploiting the lactonization pathway. Storage at -80°C with dry ice shipping is mandatory; laboratories without -80°C capability should consider the methyl ester-d11 derivative (Item No. 29382), which offers greater storage stability.

• [1] Bertin Bioreagent. (±)5(6)-EET-d11 Technical Datasheet. CAT N°: 10009984. Supplied in methyl acetate; storage -80°C; shipping on dry ice. View Source
• [2] Fulton D, Falck JR, McGiff JC, Carroll MA, Quilley J. A method for the determination of 5,6-EET using the lactone as an intermediate in the formation of the diol. J Lipid Res. 1998;39(8):1713-1721. PMID: 9717733. View Source

Optimal Procurement and Application Scenarios for 5,6-Epoxyeicosatrienoic Acid-d11

LC-MS/MS Quantification of Endogenous 5,6-EET in Cardiovascular and Renal Tissue Samples

For laboratories quantifying endogenous 5,6-EET levels in vascular, cardiac, or renal tissues via LC-MS/MS or GC-MS, 5,6-EET-d11 is the requisite internal standard. The regioisomer-specific vasoactivity profile — 5,6-EET as the sole EET dilating the rat caudal artery (ED₅₀ = 3.4 μM) and constricting preglomerular afferent arterioles (+21%) [1] — means that quantification of this specific regioisomer carries unique physiological interpretive value. The d11 internal standard compensates for matrix effects, extraction losses, and differential ion suppression across complex tissue homogenates, while its co-elution with the endogenous analyte ensures valid stable isotope dilution quantification [2]. Researchers should spike 5,6-EET-d11 into samples prior to solid-phase extraction and account for the dual free acid/lactone equilibrium by matching standard and analyte chemical forms throughout the workflow.

Angiogenesis Research Requiring Discrimination Between PI3K-Coupled (5,6-EET) and p38 MAPK-Coupled (8,9-EET) Pro-Angiogenic Signaling

Investigators studying EET-mediated angiogenesis must differentiate the two pro-angiogenic regioisomers: 5,6-EET signals via PI3K/ERK, while 8,9-EET signals via p38 MAPK [1]. Only 5,6-EET-d11 provides regioisomer-specific quantification of the PI3K-coupled angiogenic pathway. Co-administration of an sEH inhibitor in in vivo Matrigel plug or subcutaneous sponge angiogenesis models enhances 5,6-EET accumulation, and the deuterated standard enables precise measurement of this pharmacological intervention's effect on endogenous 5,6-EET levels [1]. This scenario is directly relevant to cancer biology laboratories studying EET-driven tumor angiogenesis and to groups evaluating sEH inhibitors as indirect angiogenic modulators.

T-Type Calcium Channel Electrophysiology and Vascular Tone Studies in Cav3.2 Knockout Models

5,6-EET is the only endogenous EET identified as a Cav3 T-type calcium channel inhibitor (IC₅₀ = 0.54 μM against Cav3.2), with its vasodilator effect on mesenteric arteries specifically abolished in Cav3.2 knockout mice [1]. Laboratories using Cav3.1⁻/⁻, Cav3.2⁻/⁻, or tissue-specific T-channel knockout models to dissect EET-mediated vascular tone regulation require 5,6-EET-d11 to correlate tissue 5,6-EET concentrations with functional readouts. The quantification of 5,6-EET in mesenteric artery preparations treated with 3 μM 5,6-EET (the concentration producing Cav3.2-dependent vasodilation) is particularly informative when paired with parallel measurements using 11,12-EET-d11 as a comparator standard for the vasodilatory but T-channel-independent regioisomer [1].

Method Development Exploiting the Unique Lactonization Chemistry for Selective 5,6-EET Quantification

The unique chemical instability of 5,6-EET (t₁/₂ ≈ 8 min in oxygenated Krebs' buffer), contrasted with the chemical stability of other EETs [1], necessitates specialized analytical methods. The Fulton lactonization method — converting 5,6-EET to 5,6-δ-lactone, HPLC purification, reconversion to 5,6-DHT, and GC-MS quantification — is regioisomer-selective and cannot be applied to 8,9-, 11,12-, or 14,15-EET [2]. 5,6-EET-d11, supplied as a free acid + lactone mixture to match the analyte profile, is the only deuterated standard suitable for this workflow. Analytical laboratories developing or validating EET panels should procure 5,6-EET-d11 specifically for the 5,6-regioisomer channel and pair it with d11 standards of the other regioisomers for comprehensive eicosanoid profiling.

Application

Selection Property

Validation Focus

LC-MS/MS quantification of 5,6-EET in vascular/renal tissues

Regioisomer-specific SIL-IS; +11 Da mass shift; co-elutes with endogenous analyte

Matrix-effect compensation and extraction recovery; free acid/lactone equilibrium matching

Angiogenesis research (PI3K vs. p38 MAPK signaling discrimination)

Only 5,6-EET-d11 quantifies PI3K-coupled pro-angiogenic regioisomer

Quantify 5,6-EET accumulation with sEH inhibitor in angiogenesis models

T-type calcium channel electrophysiology and Cav3.2 knockout studies

5,6-EET is the only endogenous Cav3 inhibitor; requires regioisomer-matched ISTD

Correlate tissue 5,6-EET levels with Cav3.2-dependent vasodilation endpoints

Method development using lactonization chemistry

Matches free acid/lactone profile for Fulton derivatization–HPLC–reconversion workflow

Co-elution verification across derivatization steps; method selectivity assessment

• [1] Carroll MA, Schwartzman M, Capdevila J, Falck JR, McGiff JC. Vasoactivity of arachidonic acid epoxides. Eur J Pharmacol. 1987;138(2):281-283. PMID: 3622613; and Imig JD et al. Actions of epoxygenase metabolites on the preglomerular vasculature. J Am Soc Nephrol. 1996;7(11):2364-2370. PMID: 8959626; and Cazade M et al. 5,6-EET potently inhibits T-type calcium channels. J Biol Chem. 2014;289(7):4326-4337. PMID: 24327205; and Pozzi A et al. Characterization of 5,6- and 8,9-EET as potent in vivo angiogenic lipids. J Biol Chem. 2005;280(29):27138-27146. PMID: 15917237. View Source
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